4-{5-[1-(4-methoxybenzyl)-1H-pyrazol-4-yl]-2-furoyl}morpholine
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, starting from basic structures to the final complex molecule. For instance, the synthesis of morpholinomethyl derivatives involves the preparation of intermediate compounds followed by reactions like cyclization and condensation, as demonstrated by Banu et al. (2013) in their study on the synthesis and crystal structure analysis of related compounds (Banu et al., 2013).
Molecular Structure Analysis
The molecular structure of such compounds is typically confirmed using techniques like X-ray crystallography, NMR, and IR spectroscopy. For example, detailed structural analysis through X-ray crystallography was conducted by Kumarasinghe et al. (2009) on a similar compound, providing insights into its molecular conformation and intermolecular interactions (Kumarasinghe et al., 2009).
Chemical Reactions and Properties
Compounds like "4-{5-[1-(4-methoxybenzyl)-1H-pyrazol-4-yl]-2-furoyl}morpholine" might undergo various chemical reactions, including cycloadditions and condensations, to form more complex structures or to modify their functional groups. For example, Kuticheva et al. (2015) explored the synthesis and reactions of derivatives involving similar structural motifs, demonstrating the stability and reactivity of the furylthiadiazole fragment in these compounds (Kuticheva et al., 2015).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystalline structure, can be analyzed through various experimental techniques. The solubility and melting point are often determined experimentally, while the crystalline structure can be elucidated using X-ray crystallography, as seen in the work by Yusof and Yamin (2005) on a related morpholine derivative (Yusof & Yamin, 2005).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for understanding the behavior of such compounds in various environments. Studies like those by Hassan et al. (2014), which investigated benzofuran-morpholinomethyl-pyrazoline hybrids, provide insights into the reactivity and potential biological activities of similar compounds (Hassan et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[5-[1-[(4-methoxyphenyl)methyl]pyrazol-4-yl]furan-2-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-25-17-4-2-15(3-5-17)13-23-14-16(12-21-23)18-6-7-19(27-18)20(24)22-8-10-26-11-9-22/h2-7,12,14H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEJMHKXVVUFVHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C=C(C=N2)C3=CC=C(O3)C(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{5-[1-(4-methoxybenzyl)-1H-pyrazol-4-yl]-2-furoyl}morpholine |
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